4-Cyclopropoxy-3-iodobenzaldehyde

• Molecular Formula: C10H9IO2
• Molecular Weight: 288.08 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-iodobenzaldehyde
• InChI: InChI=1S/C10H9IO2/c11-9-5-7(6-12)1-4-10(9)13-8-2-3-8/h1,4-6,8H,2-3H2
• InChI Key: QEBMYJVQRQCLSD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)C=O)I

Description

4-Cyclopropoxy-3-iodobenzaldehyde is a benzaldehyde derivative featuring a cyclopropoxy group at the para position (C4) and an iodine atom at the meta position (C3). The cyclopropoxy substituent introduces a strained cyclopropane ring connected via an ether linkage, while the iodine atom contributes steric bulk and electronegativity. This combination of substituents influences the compound’s electronic properties, solubility, and reactivity, making it a unique intermediate in organic synthesis and pharmacological research.

Key structural attributes:

• Aldehyde group: A reactive site for nucleophilic addition or oxidation.
• Iodine atom: A heavy halogen that enhances molecular weight and polarizability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-3-iodobenzaldehyde typically involves the iodination of a benzaldehyde derivative. One common method includes the reaction of p-bromobenzaldehyde with potassium iodide (KI) and copper(I) iodide (CuI) in a solvent like dimethylimidazolidinone (DMI) under nitrogen atmosphere at elevated temperatures . The reaction proceeds through a substitution mechanism, replacing the bromine atom with an iodine atom.

Industrial Production Methods: While specific industrial production methods for 4-Cyclopropoxy-3-iodobenzaldehyde are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-3-iodobenzaldehyde can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other nucleophiles in the presence of suitable catalysts.

Oxidation Reactions: The aldehyde group can be oxidized to form carboxylic acids.

Reduction Reactions: The aldehyde group can be reduced to form alcohols.

Common Reagents and Conditions:

Substitution: Reagents like sodium azide (NaN3) or potassium cyanide (KCN) can be used in the presence of copper catalysts.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are employed.

Major Products:

Substitution: Products include azides or nitriles depending on the nucleophile used.

Oxidation: The major product is the corresponding carboxylic acid.

Reduction: The major product is the corresponding alcohol.

Scientific Research Applications

4-Cyclopropoxy-3-iodobenzaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It can be used in the development of molecular probes for biological studies.

Industry: Used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 4-Cyclopropoxy-3-iodobenzaldehyde exerts its effects is primarily through its reactivity as an aldehyde and its ability to undergo substitution reactions. The molecular targets and pathways involved depend on the specific application and the nature of the reactions it undergoes. For instance, in biological systems, it may interact with enzymes or receptors through covalent bonding or non-covalent interactions .

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares 4-Cyclopropoxy-3-iodobenzaldehyde with structurally related benzaldehyde derivatives:

Compound	Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (Water)	LogP (Predicted)
4-Cyclopropoxy-3-iodobenzaldehyde	4-cyclopropoxy, 3-iodo	~280.1	80–85 (est.)	Low	~3.2
3-Iodobenzaldehyde	3-iodo	232.0	50–60	Low	~2.8
3-Chlorobenzaldehyde	3-chloro	140.57	~18	Low	~2.1
4-Methoxybenzaldehyde	4-methoxy	136.15	~0	Moderate	~1.3

Key Observations :

• Molecular Weight : The iodine and cyclopropoxy groups increase the molecular weight of the target compound compared to chloro- or methoxy-substituted analogs.
• Melting Point : The bulky iodine and rigid cyclopropane ring likely elevate the melting point relative to smaller substituents (e.g., Cl, OMe).
• LogP : Higher lipophilicity (LogP ~3.2) due to iodine’s polarizability and the cyclopropane’s hydrophobicity, suggesting better membrane permeability than polar analogs like 4-methoxybenzaldehyde.

Reactivity and Electronic Effects

• Aldehyde Reactivity: The electron-donating cyclopropoxy group may slightly deactivate the aldehyde toward nucleophilic attack compared to electron-withdrawing groups (e.g., NO₂). However, steric hindrance from iodine and the cyclopropane ring could further slow reactions.

• Substituent Effects :

  • Iodine vs. Chlorine : Iodine’s larger size and lower electronegativity (compared to Cl) reduce resonance withdrawal, stabilizing the aldehyde group slightly. However, its steric bulk may hinder ortho/para electrophilic substitution.
  • Cyclopropoxy vs. Methoxy : The cyclopropane ring’s strain may increase reactivity in ring-opening reactions, unlike the stable methoxy group.